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Compound of Interest

Compound Name: 11-BO8

Cat. No.: B1674430

Technical Support Center: 11-B08

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability, storage, and handling of the SHP2
inhibitor, 11-B08.

Frequently Asked Questions (FAQs)

Q1: What is 1I-B08 and what is its primary target?

Al: 1I-B08 is a cell-permeable, reversible, and non-competitive inhibitor of the protein tyrosine
phosphatase SHP2.[1][2] It targets the catalytic domain of SHP2, blocking its function in
intracellular signaling pathways.[1]

Q2: How should | store the solid form of 11-B08?

A2: The solid form of 1I-B08 should be stored at +2°C to +8°C.[1] It should be protected from
light and kept in a tightly sealed vial. It is shipped at ambient temperature, and short periods at
warmer temperatures (less than one week) are not expected to significantly affect its efficacy.

[1]
Q3: What is the recommended procedure for preparing stock solutions of 11-B087?

A3: It is recommended to reconstitute 1I-B08 in DMSO. For example, a 100 mg/mL stock
solution can be prepared. After reconstitution, it is crucial to aliquot the stock solution into
tightly sealed vials and freeze them at -20°C for long-term storage.[1][3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1674430?utm_src=pdf-interest
https://www.benchchem.com/product/b1674430?utm_src=pdf-body
https://www.benchchem.com/product/b1674430?utm_src=pdf-body
https://www.benchchem.com/product/b1674430?utm_src=pdf-body
https://www.merckmillipore.com/IN/en/product/PTP-Inhibitor-XXXI-II-B08-Calbiochem,EMD_BIO-565852
https://www.medchemexpress.com/ii-b08.html
https://www.merckmillipore.com/IN/en/product/PTP-Inhibitor-XXXI-II-B08-Calbiochem,EMD_BIO-565852
https://www.benchchem.com/product/b1674430?utm_src=pdf-body
https://www.benchchem.com/product/b1674430?utm_src=pdf-body
https://www.merckmillipore.com/IN/en/product/PTP-Inhibitor-XXXI-II-B08-Calbiochem,EMD_BIO-565852
https://www.merckmillipore.com/IN/en/product/PTP-Inhibitor-XXXI-II-B08-Calbiochem,EMD_BIO-565852
https://www.benchchem.com/product/b1674430?utm_src=pdf-body
https://www.benchchem.com/product/b1674430?utm_src=pdf-body
https://www.merckmillipore.com/IN/en/product/PTP-Inhibitor-XXXI-II-B08-Calbiochem,EMD_BIO-565852
https://www.merckmillipore.com/INTL/fr/product/PTP-Inhibitor-XXXI-II-B08-Calbiochem,EMD_BIO-565852
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Q4: How stable are the stock solutions of 11-B08?

A4: Stock solutions of 11-B08 are stable for up to six months when stored at -20°C.[1][3] It is
advisable to use the prepared solutions as soon as possible and avoid repeated freeze-thaw
cycles.

Q5: Is 11-B08 selective for SHP2?

A5: 11-B08 exhibits selectivity for SHP2 over other protein tyrosine phosphatases. For instance,
its inhibitory activity against SHP1 and PTP1B is lower than against SHP2.[2] Please refer to
the quantitative data table below for specific IC50 values.
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Issue

Possible Cause

Recommended Solution

No or low inhibitory activity

observed in the experiment.

Improper storage: The

compound may have degraded

due to incorrect storage

conditions.

Verify that the solid compound
and stock solutions have been
stored according to the
recommended guidelines
(+2°C to +8°C for solid, -20°C

for aliquoted stock solutions).

Incorrect concentration: The
final concentration of 11-B08 in

the assay may be too low.

Confirm the calculations for
dilution and ensure the final
concentration is within the
effective range for inhibiting
SHP2 (IC50 is approximately
5.5 uM).[1][2]

Cell permeability issues: In
cell-based assays, the
compound may not be

efficiently entering the cells.

[1-BO8 is described as cell-
permeable.[1] However, you
may consider optimizing
incubation times or using a
different cell line to rule out
cell-specific permeability

issues.

Inconsistent results between

experiments.

Stock solution degradation:
Repeated freeze-thaw cycles
of the stock solution can lead

to degradation.

Always use freshly thawed
aliquots for each experiment.
Avoid using a stock solution
that has been thawed and

refrozen multiple times.

Variability in experimental
setup: Minor differences in cell
density, incubation times, or
reagent concentrations can

lead to variability.

Standardize all experimental
parameters and include
appropriate positive and
negative controls in every

experiment.

Unexpected off-target effects.

Inhibition of other
phosphatases: Although

selective, at higher

Use the lowest effective
concentration of 11-B08 and
consider performing counter-

screening against other
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concentrations, 11-B08 may

inhibit other phosphatases.[1]

relevant phosphatases to
confirm the specificity of the

observed effects.

Quantitative Data

Table 1: Inhibitory Activity of 1I-B08 against various Protein Tyrosine Phosphatases

Phosphatase IC50 (pM)
SHP2 5.5[1][2]
SHP1 15.7[1][2]
PTP1B 14.3[1][2]
FAP1 20.3[1]
Lyp 25.0[1]
CD45 30.0[1]
LMWPTP 31.1[1]
Cdc14A >50[1]
HePTP >50[1]
LAR >50[1]
PTPa >50[1]
VHR >50[1]
Table 2: Storage and Stability of 11-B08
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Storage o Special

Form Stability .
Temperature Instructions

Solid +2°C to +8°C Up to 6 months Protect from light.[1]

Aliquot to avoid
-20°C Up to 6 months[1][3] freeze-thaw cycles.[1]

[3]

Stock Solution (in
DMSO)

Experimental Protocols

Protocol 1: Preparation of 1I-B08 Stock Solution

 Allow the vial of solid 1I-B08 to equilibrate to room temperature for at least 60 minutes before
opening.

o Add the appropriate volume of dimethyl sulfoxide (DMSO) to the vial to achieve the desired
stock concentration (e.g., 100 mg/mL).

o Vortex briefly to ensure the compound is fully dissolved.

 Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.
o Store the aliquots at -20°C.

Protocol 2: In Vitro SHP2 Inhibition Assay (General Outline)

This is a generalized protocol and may need to be optimized for specific experimental
conditions.

Recombinantly express and purify the SHP2 catalytic domain.

Prepare a reaction buffer (e.g., 50 mM Tris-HCI, pH 7.5, 100 mM NaCl, 1 mM DTT).

Use a suitable phosphatase substrate, such as p-nitrophenyl phosphate (pNPP).

Prepare serial dilutions of 1I-B08 in the reaction buffer.
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e In a 96-well plate, add the SHP2 enzyme, the 1I-B08 dilutions (or vehicle control), and the
reaction buffer.

« Initiate the reaction by adding the pNPP substrate.

e Incubate at the optimal temperature for the enzyme (e.g., 37°C) for a defined period.

» Stop the reaction by adding a stop solution (e.g., 1 M NaOH).

o Measure the absorbance of the product (p-nitrophenol) at 405 nm using a plate reader.

o Calculate the percent inhibition for each concentration of 1I-B08 and determine the IC50
value by fitting the data to a dose-response curve.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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